N-(5,6-dimethoxybenzo[d]thiazol-2-yl)-2-(4-fluorophenyl)acetamide

• IUPAC Name: N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-2-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C17H15FN2O3S/c1-22-13-8-12-15(9-14(13)23-2)24-17(19-12)20-16(21)7-10-3-5-11(18)6-4-10/h3-6,8-9H,7H2,1-2H3,(H,19,20,21)
• InChI Key: ZJFYTDFPWLIOBD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C(=C1)N=C(S2)NC(=O)CC3=CC=C(C=C3)F)OC
• Molecular Formula: C17H15FN2O3S
• Molecular Weight: 346.4 g/mol

Description

N-(5,6-dimethoxybenzo[d]thiazol-2-yl)-2-(4-fluorophenyl)acetamide, also known as DMFBA, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. The compound belongs to the class of benzothiazole derivatives and has been synthesized using various methods.

Scientific Research Applications

Synthesis and Biological Activities

• Anti-inflammatory Activity : Compounds related to N-(5,6-dimethoxybenzo[d]thiazol-2-yl)-2-(4-fluorophenyl)acetamide have been synthesized and evaluated for their anti-inflammatory activity. For example, derivatives of N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide demonstrated significant anti-inflammatory activity (Sunder & Maleraju, 2013).

• Src Kinase Inhibitory and Anticancer Activities : Thiazolyl N-benzyl-substituted acetamide derivatives, including structures similar to the compound of interest, have shown Src kinase inhibitory and anticancer activities. These compounds were evaluated for their potential against various cancer cell lines (Fallah-Tafti et al., 2011).

• Antitumor Activity : New N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives bearing different heterocyclic ring systems were synthesized and shown to have considerable anticancer activity against some cancer cell lines, highlighting the versatility of benzothiazole derivatives in drug development (Yurttaş, Tay, & Demirayak, 2015).

Molecular Studies and Synthesis Approaches

• Molecular Docking and SAR Studies : Research on benzothiazole and thiadiazole derivatives includes molecular docking and structure-activity relationship (SAR) studies to understand their binding interactions and potential as antibacterial agents. These studies contribute to the development of new therapeutic agents with improved efficacy and selectivity (Lu et al., 2020).

• Synthesis Techniques : The use of carbodiimide condensation and other synthesis techniques has been explored for the efficient production of benzothiazole and related compounds. These methods provide a foundation for the development of new compounds with potential biological activities (Yu et al., 2014).